Cas no 954600-18-1 (4-chloro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide)

• Product Name: 4-chloro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide
• CAS No: 954600-18-1
• MF: C₂₁H₂₁ClN₂O₂S₂
• MW: 432.986641645432
• CID: 6265693
• PubChem ID: 16933339
• Update Time: 2025-10-28

4-chloro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide
• 4-chloro-N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(thiophen-3-yl)ethyl)benzenesulfonamide
• 4-chloro-N-[2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide
• 954600-18-1
• 4-chloro-N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-thiophen-3-ylethyl]benzenesulfonamide
• F2393-0627
• AKOS024646439

• Inchi： 1S/C21H21ClN2O2S2/c22-19-5-7-20(8-6-19)28(25,26)23-13-21(18-10-12-27-15-18)24-11-9-16-3-1-2-4-17(16)14-24/h1-8,10,12,15,21,23H,9,11,13-14H2
• InChI Key： CTDRRJZTYAFJLT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(NCC(C1=CSC=C1)N1CC2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 432.0732980g/mol
• Monoisotopic Mass: 432.0732980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 86Ų

Additional information on 4-chloro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide

Introduction to 4-Chloro-N-2-(1,2,3,4-Tetrahydroisoquinolin-2-yl)-2-(Thiophen-3-yl)ethylbenzene-1-Sulfonamide (CAS No. 954600-18-1)

4-Chloro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide (CAS No. 954600-18-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, including a chlorobenzene ring, a tetrahydroisoquinoline moiety, and a thiophene ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 4-chloro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide is composed of a benzene ring substituted with a chlorine atom at the para position and a sulfonamide group. The sulfonamide group is attached to an ethyl chain that is further substituted with a tetrahydroisoquinoline and a thiophene ring. This intricate structure provides a foundation for exploring its interactions with various biological targets.

Recent studies have highlighted the potential of this compound in several therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. Research has shown that 4-chloro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also been investigated for its potential as an antiproliferative agent. Studies have demonstrated that 4-chloro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide can inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival. For instance, it has been shown to downregulate the expression of Bcl-2, an anti-apoptotic protein, thereby promoting apoptosis in cancer cells.

The pharmacokinetic properties of 4-chloro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide have also been studied to evaluate its suitability for clinical applications. Preliminary data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. However, further studies are needed to optimize its pharmacokinetic profile and ensure its safety and efficacy in human subjects.

The synthesis of 4-chloro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethylbenzene-1-sulfonamide involves multiple steps and requires careful control of reaction conditions to achieve high yields and purity. The synthetic route typically starts with the preparation of the thiophene-substituted ethylamine derivative, followed by coupling with the chlorobenzene sulfonate intermediate. The final step involves the formation of the tetrahydroisoquinoline moiety through reductive amination or other suitable methods.

In conclusion, 4-chloro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-y l)-2-(thiophen -3 - yl )ethylbenz ene - 1 - sulf onam ide (CAS No . 95 4600 - 18 - 1) represents an intriguing compound with potential therapeutic applications in various fields. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and pharmacological properties, this compound holds promise for addressing unmet medical needs and improving patient outcomes.